Cas no 63558-71-4 (Pyrimidine, 5-(2-furanyl)- (9CI))

• Product Name: Pyrimidine, 5-(2-furanyl)- (9CI)
• CAS No: 63558-71-4
• MF: C₈H₆N₂O
• MW: 146.14604139328
• CID: 1057560
• PubChem ID: 12356584
• Update Time: 2025-04-20

Pyrimidine, 5-(2-furanyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 5-(2-furanyl)- (9CI)
• 5-(furan-2-yl)pyrimidine
• pyrimidine-5-yl-furan
• DTXSID30493789
• 63558-71-4

• Inchi： 1S/C8H6N2O/c1-2-8(11-3-1)7-4-9-6-10-5-7/h1-6H
• InChI Key： SIPOYUWCPURHBA-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1=CN=CN=C1

Computed Properties

• Exact Mass: 146.04808
• Monoisotopic Mass: 146.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.92